A high energy density Li2S@C nanocomposite cathode with a nitrogen-doped carbon nanotube top current collector†
Journal of Materials Chemistry A Pub Date: 2015-08-07 DOI: 10.1039/C5TA05819H
Abstract
Lithium sulfide (Li2S), with a high theoretical capacity of 1166 mA h g−1, is considered as one of the most promising cathode materials for the next-generation lithium-ion batteries. In this work, a novel cell configuration with a top current collector was designed for Li2S based batteries. The nitrogen-doped carbon nanotube (N-CNT) film was applied on top of the cathode, which serves not only as a top current collector but also as a barrier layer to effectively impede the polysulfide diffusion and enhance the utilization of active materials. A sheet-like Li2S@C nanocomposite was synthesized from low-cost and environmentally friendly raw materials of lithium sulfate (Li2SO4) and activated graphite. The as-prepared Li2S@C composites were directly used as cathode materials without adding any binder or carbon additive, which enabled a high Li2S loading up to 68% in the total cathode weight. The cells exhibited superior electrochemical performance. The specific energy at 0.5C was 804 W h kg−1 based on the total electrode weight including the N-CNT top current collector, which is among the highest values demonstrated so far for sulfur and Li2S cathodes.
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